Cas no 2411253-86-4 (Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate)

• Product Name: Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate
• CAS No: 2411253-86-4
• MF: C₁₅H₂₇ClN₂O₃
• MW: 318.839483499527
• CID: 5683860
• PubChem ID: 146101936
• Update Time: 2025-05-20

Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2411253-86-4
• EN300-26576050
• tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate
• Tert-butyl 5-[(2-chloroacetyl)amino]-3,3-dimethylazepane-1-carboxylate
• Z3595691154
• Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate

• Inchi： 1S/C15H27ClN2O3/c1-14(2,3)21-13(20)18-7-6-11(17-12(19)9-16)8-15(4,5)10-18/h11H,6-10H2,1-5H3,(H,17,19)
• InChI Key： RENVJQQUSFRJKT-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCN(C(=O)OC(C)(C)C)CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 318.1710204g/mol
• Monoisotopic Mass: 318.1710204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate

Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate (CAS No. 2411253-86-4): A Comprehensive Overview

Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate, identified by its CAS number 2411253-86-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of azepane derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a tert-butyl group, a chloroacetamido moiety, and a dimethylazepane core, contribute to its distinct chemical properties and biological interactions.

The tert-butyl group at the 1-position of the azepane ring enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and facilitating its absorption across biological barriers. This characteristic is particularly valuable in drug design, where optimizing pharmacokinetic properties is crucial for achieving effective therapeutic outcomes. Additionally, the chloroacetamido substituent at the 5-position introduces a polar and hydrophilic region, which can influence solubility and binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of azepane derivatives in developing novel therapeutic agents. Azepane scaffolds are known for their ability to mimic natural amino acid structures, which can improve binding affinity and selectivity when interacting with biological macromolecules such as enzymes and receptors. The dimethylazepane core in Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate provides a stable framework that can be modified further to enhance specific biological activities.

In the context of contemporary research, Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate has been explored for its potential in various therapeutic areas. One notable area of interest is its role as a precursor or intermediate in the synthesis of more complex pharmacophores. The structural motifs present in this compound make it a versatile building block for designing molecules with tailored biological properties.

Recent studies have demonstrated the compound's utility in developing inhibitors targeting specific enzymatic pathways. For instance, modifications to the chloroacetamido group have been investigated for their ability to modulate enzyme activity in inflammatory pathways. This has opened up possibilities for exploring its application in treating chronic inflammatory disorders by inhibiting key pro-inflammatory enzymes.

The tert-butyl group also plays a critical role in fine-tuning the pharmacokinetic profile of derivatives derived from Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate. By influencing solubility and metabolic stability, this group can enhance drug bioavailability and prolong systemic exposure. Such properties are essential for developing drugs with improved therapeutic efficacy and reduced side effects.

Another area where this compound has shown promise is in the development of central nervous system (CNS) therapeutics. The dimethylazepane core is structurally analogous to certain neuroactive compounds, suggesting potential interactions with CNS receptors and neurotransmitter systems. Researchers are exploring its derivatives as candidates for treating neurological disorders by modulating neuronal activity and preventing neurodegeneration.

The synthesis of Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate involves multi-step organic reactions that highlight its complexity as a chemical entity. The process typically begins with the formation of the azepane ring followed by functionalization at the 5-position with the chloroacetamido group. The introduction of the tert-butyl group at the 1-position is achieved through subsequent alkylation reactions. These synthetic strategies underscore the compound's significance as a key intermediate in pharmaceutical manufacturing.

From an industrial perspective, the production of Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate requires stringent quality control measures to ensure high purity and consistency. This is particularly important given its potential applications in drug development, where impurities can adversely affect biological activity and safety profiles. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and verify product integrity.

The future prospects of Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate are promising, with ongoing research focusing on expanding its therapeutic applications. By leveraging computational chemistry and structure-based drug design approaches, scientists aim to identify novel derivatives with enhanced potency and selectivity. Additionally, exploring its role in combination therapies could provide new insights into synergistic drug interactions that improve treatment outcomes.

In conclusion, Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate (CAS No. 2411253-86-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile biological activities. Its potential applications in treating inflammatory disorders, neurological conditions, and other diseases make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play an important role in shaping future therapeutic strategies.